3-[[(2R)-2-amino-4-methylsulfanylbutanoyl]amino]-N,4-dimethylbenzamide

• IUPAC Name: 3-[[(2R)-2-amino-4-methylsulfanylbutanoyl]amino]-N,4-dimethylbenzamide
• InChI: InChI=1S/C14H21N3O2S/c1-9-4-5-10(13(18)16-2)8-12(9)17-14(19)11(15)6-7-20-3/h4-5,8,11H,6-7,15H2,1-3H3,(H,16,18)(H,17,19)/t11-/m1/s1
• InChI Key: DGXBYFYXSKMSCL-LLVKDONJSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC)NC(=O)C(CCSC)N
• Isomeric SMILES: CC1=C(C=C(C=C1)C(=O)NC)NC(=O)[C@@H](CCSC)N
• Molecular Formula: C14H21N3O2S
• Molecular Weight: 295.40 g/mol

Description

3-[[(2R)-2-amino-4-methylsulfanylbutanoyl]amino]-N,4-dimethylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as DMXAA and ASA404, and it has shown promising results in the treatment of cancer and other diseases.

Mechanism of Action

The mechanism of action of 3-[[(2R)-2-amino-4-methylsulfanylbutanoyl]amino]-N,4-dimethylbenzamide is not fully understood. However, it is believed to activate the immune system and induce the production of cytokines, which are important in the regulation of the immune response. It has also been shown to inhibit the formation of blood vessels that supply nutrients to the tumor, leading to tumor cell death.
Biochemical and Physiological Effects:
3-[[(2R)-2-amino-4-methylsulfanylbutanoyl]amino]-N,4-dimethylbenzamide has been shown to have several biochemical and physiological effects. It has been shown to induce the production of cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), which are important in the immune response. It has also been shown to inhibit the formation of blood vessels that supply nutrients to the tumor, leading to tumor cell death.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[[(2R)-2-amino-4-methylsulfanylbutanoyl]amino]-N,4-dimethylbenzamide in lab experiments is its potential to enhance the effects of chemotherapy and radiation therapy. It has also been shown to have anti-tumor activity in various cancer cell lines. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer.

Future Directions

There are several future directions for the study of 3-[[(2R)-2-amino-4-methylsulfanylbutanoyl]amino]-N,4-dimethylbenzamide. One direction is to investigate its potential as a combination therapy with other anti-cancer drugs. Another direction is to study its effects on the immune system and its potential as an immunotherapy. Additionally, further research is needed to understand its mechanism of action and to improve its solubility in water for easier administration in lab experiments.

Synthesis Methods

The synthesis of 3-[[(2R)-2-amino-4-methylsulfanylbutanoyl]amino]-N,4-dimethylbenzamide involves several steps. The first step is the reaction of 3,4-dimethylbenzoyl chloride with 2-amino-4-methylthiobutanoic acid in the presence of triethylamine. This reaction yields 3-[[(2R)-2-amino-4-methylsulfanylbutanoyl]amino]-N,4-dimethylbenzamide. The yield of this reaction is around 60-70%.

Scientific Research Applications

3-[[(2R)-2-amino-4-methylsulfanylbutanoyl]amino]-N,4-dimethylbenzamide has been extensively studied for its potential applications in cancer treatment. It has been shown to have anti-tumor activity in various cancer cell lines, including lung, breast, and colon cancer. In addition, it has been shown to enhance the effects of chemotherapy and radiation therapy, making it a potential candidate for combination therapy.